![molecular formula C17H23ClN2O3S B4116413 N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-[2-(1-cyclohexen-1-yl)ethyl]alaninamide](/img/structure/B4116413.png)
N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-[2-(1-cyclohexen-1-yl)ethyl]alaninamide
Overview
Description
N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-[2-(1-cyclohexen-1-yl)ethyl]alaninamide, commonly known as CC-1065, is a synthetic compound that has been extensively studied for its potential applications in cancer treatment. CC-1065 is a member of the duocarmycin family of compounds, which are known for their potent anti-tumor activity.
Mechanism of Action
CC-1065 binds to the minor groove of DNA and forms a covalent bond with the guanine base. This covalent bond causes the DNA to bend, which leads to the formation of a DNA-protein crosslink. This crosslink prevents DNA from being replicated or transcribed, ultimately leading to cell death.
Biochemical and Physiological Effects:
CC-1065 has been shown to have potent anti-tumor activity in a variety of cancer cell lines. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. CC-1065 has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer treatment.
Advantages and Limitations for Lab Experiments
CC-1065 has several advantages as a research tool. It is a potent DNA-binding agent that can be used to study DNA-protein interactions. It is also a useful tool for studying DNA damage and repair pathways. However, CC-1065 is a complex molecule that requires a multi-step synthesis process, making it challenging to produce in large quantities.
Future Directions
There are several future directions for CC-1065 research. One area of interest is the development of analogs that have improved pharmacological properties. Another area of interest is the use of CC-1065 in combination with other cancer therapies, such as chemotherapy or radiation therapy. Additionally, CC-1065 can be used to study DNA-protein interactions and DNA damage and repair pathways, which may lead to the development of new cancer therapies.
Scientific Research Applications
CC-1065 has been extensively studied for its potential applications in cancer treatment. It has been shown to have potent anti-tumor activity in a variety of cancer cell lines, including breast, lung, and colon cancer. CC-1065 works by binding to DNA and causing DNA damage, which ultimately leads to cell death.
properties
IUPAC Name |
2-[(4-chlorophenyl)sulfonylamino]-N-[2-(cyclohexen-1-yl)ethyl]propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23ClN2O3S/c1-13(17(21)19-12-11-14-5-3-2-4-6-14)20-24(22,23)16-9-7-15(18)8-10-16/h5,7-10,13,20H,2-4,6,11-12H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIKJKMWOBCHZND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCCC1=CCCCC1)NS(=O)(=O)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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